Cas no 2227923-83-1 ((3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid
• CAS No: 2227923-83-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5903586
• PubChem ID: 165760500
• Update Time: 2025-06-09

(3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid
• EN300-1784751
• 2227923-83-1

• Inchi： 1S/C9H17NO3/c1-10-5-3-2-4-7(10)8(11)6-9(12)13/h7-8,11H,2-6H2,1H3,(H,12,13)/t7?,8-/m0/s1
• InChI Key： QQFLQBNTTJOEPK-MQWKRIRWSA-N
• SMILES： O[C@@H](CC(=O)O)C1CCCCN1C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid

Research Brief on (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid (CAS: 2227923-83-1)

The compound (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid (CAS: 2227923-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid, which make it a promising candidate for targeting specific enzymes and receptors involved in various diseases. The compound's chiral center and functional groups contribute to its selective binding properties, as demonstrated in recent in vitro and in vivo experiments.

One of the key advancements in this area is the development of efficient synthetic routes for (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid. Researchers have reported a novel enzymatic synthesis method that yields high enantiomeric purity, addressing previous challenges in large-scale production. This breakthrough has significant implications for the compound's potential commercialization and clinical application.

In terms of biological activity, recent pharmacological studies have explored the compound's interaction with neurotransmitter systems, particularly its affinity for nicotinic acetylcholine receptors. Preliminary results suggest that (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid may have neuroprotective effects, opening new avenues for treating neurodegenerative disorders such as Alzheimer's disease.

Furthermore, computational modeling studies have provided insights into the molecular interactions between (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid and its biological targets. These simulations have helped optimize the compound's structure for improved binding affinity and selectivity, guiding the design of next-generation derivatives with enhanced therapeutic profiles.

The safety profile of (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid has also been investigated in recent preclinical studies. While initial toxicity assessments show favorable results at therapeutic doses, further research is needed to fully characterize its pharmacokinetic properties and potential side effects.

In conclusion, (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoic acid represents a promising scaffold for drug development, with recent research highlighting its synthetic accessibility, biological activity, and therapeutic potential. Future studies should focus on advancing the compound through clinical trials and exploring its applications in combination therapies.